3-[Dodecyl(methyl)amino]propan-1-OL

• CAS No.: 87260-37-5
• Molecular Formula: C16H35NO
• Molecular Weight: 257.45 g/mol
• IUPAC Name: 3-[dodecyl(methyl)amino]propan-1-ol
• InChI: InChI=1S/C16H35NO/c1-3-4-5-6-7-8-9-10-11-12-14-17(2)15-13-16-18/h18H,3-16H2,1-2H3
• InChI Key: BKRSVSRSVGCJMW-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCN(C)CCCO

Description

3-[Dodecyl(methyl)amino]propan-1-OL is a tertiary amine alcohol characterized by a dodecyl (C₁₂) chain attached to a methyl-substituted amino group on the third carbon of a propan-1-ol backbone.

Comparison with Similar Compounds

3-(Diethylamino)-2,2-dimethyl-propan-1-ol

• Structure: Features a diethylamino group and two methyl groups on C2, reducing steric hindrance compared to the dodecyl chain in the target compound.
• Physical Properties: Molar mass: 159.27 g/mol (vs. ~300 g/mol estimated for 3-[Dodecyl(methyl)amino]propan-1-OL). Density: 0.875 g/cm³; Flash point: 73.9°C .
• Applications : Likely used as a solvent or intermediate in organic synthesis, given its lower molecular weight and volatility.

2,2-Dimethyl-3-(3-tolyl)propan-1-ol

• Structure : Aromatic toluyl substituent replaces the dodecyl chain, enhancing stability for fragrance applications.
• Regulatory Status : Subject to IFRA standards for safe use in cosmetics, with category-specific concentration limits .

N-(3-aminopropyl)-N-dodecylpropane-1,3-diamine

• Structure : Contains a longer diamine backbone (C18H41N3) and lacks a hydroxyl group.
• Physical Properties : Molar mass 299.54 g/mol, higher than the target compound due to the additional amine group .
• Applications: Likely used in corrosion inhibitors or cationic surfactants, differing from the hydroxyl-driven solubility of 3-[Dodecyl(methyl)amino]propan-1-OL.

Key Research Findings

• Polarity and Solubility: The hydroxyl group in 3-[Dodecyl(methyl)amino]propan-1-OL enhances water solubility compared to purely alkylamine analogs like N-(3-aminopropyl)-N-dodecylpropane-1,3-diamine .
• Thermal Stability: The long dodecyl chain likely increases thermal stability (estimated flash point >100°C) compared to smaller analogs like 3-(Diethylamino)-2,2-dimethyl-propan-1-ol (73.9°C) .
• Regulatory Considerations : Unlike fragrance-focused compounds (e.g., 2,2-Dimethyl-3-(3-tolyl)propan-1-ol), the target compound may require safety evaluations for industrial or biocidal applications .